Cas no 433228-95-6 (2-(3-ethylphenyl)acetaldehyde)

• Product Name: 2-(3-ethylphenyl)acetaldehyde
• CAS No: 433228-95-6
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 6085591
• PubChem ID: 53718778
• Update Time: 2025-06-13

2-(3-ethylphenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethylphenyl)acetaldehyde
• SCHEMBL7930766
• EN300-1856695
• AKOS020150656
• 433228-95-6

• Inchi： 1S/C10H12O/c1-2-9-4-3-5-10(8-9)6-7-11/h3-5,7-8H,2,6H2,1H3
• InChI Key： XTTPXERWEHIDNZ-UHFFFAOYSA-N
• SMILES： O=CCC1=CC=CC(=C1)CC

Computed Properties

• Exact Mass: 148.088815002g/mol
• Monoisotopic Mass: 148.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-(3-ethylphenyl)acetaldehyde

Introduction to 2-(3-ethylphenyl)acetaldehyde (CAS No. 433228-95-6) in Modern Chemical and Pharmaceutical Research

2-(3-ethylphenyl)acetaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 433228-95-6, is a significant organic compound that has garnered considerable attention in the realms of chemical synthesis and pharmaceutical innovation. This compound, characterized by its unique structural framework comprising an acetaldehyde moiety attached to a 3-ethylphenyl group, exhibits intriguing chemical properties that make it a valuable intermediate in the development of various bioactive molecules. The acetaldehyde functional group, known for its reactivity and role in metabolic pathways, while the 3-ethylphenyl moiety contributes to its solubility and interaction with biological targets, positioning it as a versatile building block in medicinal chemistry.

The relevance of 2-(3-ethylphenyl)acetaldehyde is underscored by its application in the synthesis of pharmacologically active agents. Recent advancements in drug discovery have highlighted its role as a precursor in the development of novel therapeutic compounds. For instance, studies have demonstrated its utility in constructing heterocyclic scaffolds, which are prevalent in many modern drugs due to their ability to modulate biological processes effectively. The compound’s ability to undergo various chemical transformations, such as condensation reactions, oxidation, and alkylation, makes it a preferred choice for synthetic chemists aiming to develop complex molecular architectures.

In the context of pharmaceutical research, 2-(3-ethylphenyl)acetaldehyde has been explored for its potential in generating molecules with antimicrobial and anti-inflammatory properties. Emerging research indicates that derivatives of this compound exhibit promising activity against certain resistant bacterial strains, making them attractive candidates for further development into antibiotics. Additionally, its structural features have been leveraged to design molecules targeting inflammatory pathways, which are crucial in treating chronic diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-(3-ethylphenyl)acetaldehyde itself is an area of active investigation. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. Techniques such as catalytic hydrogenation and cross-coupling reactions have been employed to optimize the synthesis pathway. These advancements not only enhance the accessibility of the compound but also open doors for further derivatization and application in diverse chemical contexts.

Another compelling aspect of 2-(3-ethylphenyl)acetaldehyde is its role in materials science. Beyond pharmaceuticals, this compound has been investigated for its potential applications in organic electronics and polymer chemistry. Its aromatic structure and functional group compatibility make it suitable for synthesizing conductive polymers and organic semiconductors. These materials are integral to the development of flexible electronics, solar cells, and light-emitting diodes (LEDs), highlighting the interdisciplinary significance of this compound.

The exploration of 2-(3-ethylphenyl)acetaldehyde also extends into environmental chemistry. Researchers are investigating its degradation pathways and ecological impact to ensure sustainable use in industrial applications. Understanding how this compound interacts with environmental systems is crucial for developing green chemistry strategies that minimize waste and reduce environmental footprint.

Looking ahead, the future prospects for 2-(3-ethylphenyl)acetaldehyde appear promising. Continued research efforts are expected to uncover new applications and refine synthetic methods further. Collaborative initiatives between academia and industry will likely drive innovation, leading to novel drug candidates and advanced materials based on this versatile compound.

In summary, 2-(3-ethylphenyl)acetaldehyde (CAS No. 433228-95-6) stands as a pivotal molecule in contemporary chemical research. Its unique structural attributes and reactivity profile make it indispensable in pharmaceutical development, materials science, and environmental studies. As scientific understanding evolves, so too will the applications and significance of this remarkable compound.